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Cat. No.: B3258493 Get Quote

An In-depth Technical Guide to the Thermal Properties and Melting Point of Parylene D

For researchers, scientists, and drug development professionals, understanding the material

properties of biocompatible coatings is paramount. Parylene D, a chlorinated poly(p-xylylene),

is a conformal coating valued for its barrier properties and thermal stability. This guide provides

a comprehensive overview of the thermal characteristics of Parylene D, methodologies for their

determination, and a comparative analysis with other common Parylene variants.

Thermal Properties of Parylene D
Parylene D exhibits robust thermal stability, making it suitable for applications involving

elevated temperatures. A summary of its key thermal properties is presented below, with

comparative data for other Parylene types for context.

Quantitative Data Summary
The thermal properties of Parylene D and other common Parylene variants are summarized in

the table below. These values represent typical data reported in the literature and can vary

based on the specific deposition process and testing conditions.
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Property Parylene D Parylene C Parylene N
Parylene
HT® (AF-4)

Test
Method
(Typical)

Melting Point

(°C)
380[1] 290[1] 420[1] >500 ASTM D3418

Glass

Transition

Temperature

(Tg, °C)

~110 80 - 120 60 - 70
Not well-

defined
ASTM D3418

Continuous

Service

Temperature

(°C)

100[2] 80[2] 60[2] 350[3] -

Short-Term

Service

Temperature

(°C)

135[2] 115[2] 95[2] 450[3] -

Decompositio

n

Temperature

(°C)

Not explicitly

stated; similar

to other

Parylenes

~290 (in air)
~489 (in N2)

[4]

~568 (in N2)

[4]
ASTM E1131

Coefficient of

Thermal

Expansion

(ppm/°C)

38 35 69 36 ASTM E831

Thermal

Conductivity

(W/m·K)

Not explicitly

stated; similar

to other

Parylenes

0.082[5] 0.126 0.096 ASTM C177

Note: Some properties for Parylene D, such as the precise glass transition temperature,

decomposition temperature, and thermal conductivity, are not consistently reported in readily
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available literature. The provided values are based on typical findings for the Parylene family

and should be confirmed with specific material datasheets.

Experimental Protocols
The characterization of the thermal properties of Parylene D involves several standard

analytical techniques. The following are detailed methodologies for key experiments.

Differential Scanning Calorimetry (DSC) for Melting
Point and Glass Transition Temperature
Objective: To determine the melting point (Tm) and glass transition temperature (Tg) of

Parylene D.

Standard: Based on ASTM D3418 - "Standard Test Method for Transition Temperatures and

Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry".[6][7]

[8][9]

Methodology:

A small sample of the Parylene D coated substrate (typically 5-10 mg) is hermetically sealed

in an aluminum pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in a DSC cell.

The temperature of the cell is increased at a constant rate (e.g., 10°C/min).

The heat flow to the sample and reference is monitored.

The glass transition is observed as a step change in the heat flow, and the melting point is

observed as an endothermic peak.

The sample is then cooled at a controlled rate and reheated to observe any changes in the

thermal transitions.
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Thermogravimetric Analysis (TGA) for Decomposition
Temperature
Objective: To determine the thermal stability and decomposition temperature of Parylene D.

Standard: Based on ASTM E1131 - "Standard Test Method for Compositional Analysis by

Thermogravimetry".[10][11][12][13][14]

Methodology:

A small sample of the Parylene D coated substrate is placed in a high-purity ceramic or

platinum pan.

The pan is suspended from a sensitive microbalance within a furnace.

The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,

nitrogen or air).

The mass of the sample is continuously monitored as a function of temperature.

The decomposition temperature is typically reported as the temperature at which a certain

percentage of weight loss occurs (e.g., T5% for 5% weight loss).[15]

Thermomechanical Analysis (TMA) for Coefficient of
Thermal Expansion
Objective: To measure the coefficient of linear thermal expansion (CTE) of Parylene D.

Standard: Based on ASTM E831 - "Standard Test Method for Linear Thermal Expansion of

Solid Materials by Thermomechanical Analysis".[16][17][18][19]

Methodology:

A small, flat sample of free-standing Parylene D film of known thickness is prepared.

The sample is placed on the TMA stage.

A probe is brought into contact with the sample surface with a minimal, constant force.
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The sample is heated at a controlled rate (e.g., 5°C/min).

The vertical displacement of the probe is measured as the sample expands or contracts with

temperature changes.

The CTE is calculated from the slope of the dimensional change versus temperature curve.

Visualizations
Parylene Chemical Vapor Deposition (CVD) Process
The following diagram illustrates the fundamental steps of the Gorham process for depositing

Parylene films.

Vaporization Pyrolysis Deposition

[2.2]Paracyclophane Dimer (Solid) p-Xylylene Monomer (Gas)~690°C, <1 Torr Poly(p-xylylene) Film (Solid)Room Temp, Vacuum

Click to download full resolution via product page

Caption: The three stages of the Parylene chemical vapor deposition process.

Comparative Thermal Stability of Parylenes
This diagram provides a logical relationship illustrating the general hierarchy of the maximum

service temperatures for common Parylene variants.
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Caption: Hierarchy of thermal stability among common Parylene types.

Conclusion
Parylene D offers a valuable combination of conformal coverage, barrier properties, and

thermal stability, with a melting point of approximately 380°C and a continuous service

temperature of 100°C.[1][2] Its thermal characteristics, determined by standard methodologies

such as DSC, TGA, and TMA, make it a reliable choice for applications in the medical device

and pharmaceutical industries where performance at elevated temperatures is critical. For any

specific application, it is recommended to consult the manufacturer's detailed specifications

and conduct testing under the expected operational conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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